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Compound of Interest

2-(2-(Hydroxymethyl)-5-
Compound Name:
nitrophenyl)ethanol

Cat. No.: B179567

As a novel chemical entity, "2-(2-(Hydroxymethyl)-5-nitrophenyl)ethanol” presents a largely
unexplored landscape for research and development. This technical guide outlines potential
research avenues for this compound, targeting researchers, scientists, and professionals in
drug development. The proposed research is based on the structural motifs present in the
molecule, namely the nitrophenyl and phenylethanol groups, which are found in various
biologically active compounds.

Chemical Profile and Synthesis

1.1. Structural and Physicochemical Properties (Predicted)

A fundamental step in evaluating a new chemical entity is to determine its physicochemical
properties. These parameters are crucial for predicting its ADME (Absorption, Distribution,
Metabolism, and Excretion) profile and for designing appropriate formulations.
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Property Predicted Value Method of Prediction
Molecular Weight 197.19 g/mol -
LogP (octanol-water partition o

o 1.2-1.8 ALOGPS, Molinspiration
coefficient)

. Based on LogP and polar
Water Solubility Moderate ]
functional groups

pKa (acidic/basic) Neutral -
Hydrogen Bond Donors 2 -
Hydrogen Bond Acceptors 4 -

1.2. Proposed Synthetic Pathway

A plausible synthetic route for 2-(2-(Hydroxymethyl)-5-nitrophenyl)ethanol could start from a
commercially available starting material, such as 2-bromo-4-nitro-1-(methoxymethyl)benzene.
The following diagram illustrates a potential multi-step synthesis.

Proposed Synthesis

Acidic Workup (e.g, HCI
Reaction with Ethylene Oxide [—Aoe Workup (8. HCD U1, ) 11 rosymethyi)-5-nitrophenyl)ethanol

Ethylene Oxide

2-bromo-4-nitro-1-(methoxymethyl)benzene Grignard Reagent Formation

Click to download full resolution via product page
Caption: A potential synthetic route for the target compound.

Potential Research Areas in Oncology

The presence of a nitroaromatic group suggests a potential application in oncology, particularly
in targeting hypoxic tumors.

2.1. Hypoxia-Activated Prodrug Strategy
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Many solid tumors have hypoxic (low oxygen) regions, which are often resistant to conventional
therapies. Nitroaromatic compounds can be selectively activated in these regions by
nitroreductase enzymes, which are overexpressed under hypoxic conditions. This activation
leads to the formation of cytotoxic species that can kill cancer cells.

Drug Discovery Workflow

Compound Synthesis & Characterization
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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